Cas no 1251619-36-9 (N-(4-butylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(4-butylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251619-36-9
• MF: C₂₄H₂₈N₄OS
• MW: 420.570323944092
• CID: 5396670
• Update Time: 2025-06-08

N-(4-butylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(4-Butylphenyl)amino]-7-methyl-1,8-naphthyridin-3-yl]-4-thiomorpholinylmethanone
• N-(4-butylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C24H28N4OS/c1-3-4-5-18-7-9-19(10-8-18)27-22-20-11-6-17(2)26-23(20)25-16-21(22)24(29)28-12-14-30-15-13-28/h6-11,16H,3-5,12-15H2,1-2H3,(H,25,26,27)
• InChI Key： PDZXSAVHPPEUPB-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(CCCC)C=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.5±55.0 °C(Predicted)
• pka: 5.89±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(4-butylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine

Introduction to N-(4-butylphenyl)-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251619-36-9)

N-(4-butylphenyl-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251619-36-9, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates several key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a naphthyridine core, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry. The naphthyridine ring system provides a stable framework that can be modified to enhance binding affinity and selectivity towards biological targets. In particular, the presence of a thiomorpholine-4-carbonyl moiety introduces a sulfur-containing group that is often associated with enhanced solubility and bioavailability, as well as the potential to form hydrogen bonds with biological targets. This feature is particularly relevant in the design of small-molecule drugs, where optimizing solubility and interactions with biological macromolecules is crucial.

The 4-butylphenyl substituent at the 4-position of the naphthyridine ring adds another layer of complexity to the compound's structure. Butylphenyl groups are known to influence the pharmacokinetic properties of molecules by affecting their lipophilicity and metabolic stability. The butyl chain can increase the compound's solubility in lipophilic environments, while the phenyl ring provides a surface for interactions with biological targets. This balance between lipophilicity and hydrophilicity is often critical in achieving optimal drug-like properties.

The 7-methyl substituent further refines the compound's structural features, contributing to its overall shape and electronic properties. Methyl groups are commonly used in medicinal chemistry to modulate the steric environment around a molecule, which can influence its binding affinity and selectivity. By strategically placing a methyl group at the 7-position, chemists can fine-tune the compound's interactions with biological targets, potentially enhancing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in understanding how N-(4-butylphenyl-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine interacts with various biological targets. For instance, studies have shown that the thiomorpholine-4-carbonyl moiety can form critical hydrogen bonds with amino acid residues in protein binding pockets, while the 4-butylphenyl group can engage in π-stacking interactions. These insights have guided the optimization of analogs with improved binding affinities and selectivities.

The potential applications of N-(4-butylphenyl-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine are vast and span multiple therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules that target various diseases. For example, preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation. The sulfur-containing group and the naphthyridine core are particularly interesting from a mechanistic standpoint, as they could provide multiple points of interaction with biological targets.

In addition to its potential as an enzyme inhibitor, N-(4-butylphenyl-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine has also been explored for its antimicrobial properties. The presence of both hydrophilic and lipophilic regions in its structure allows it to interact effectively with bacterial cell membranes, disrupting essential cellular processes. This dual nature makes it an attractive candidate for developing novel antibiotics that can overcome existing resistance mechanisms.

The synthesis of N-(4-butylphenyl-7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-amine involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. Key steps include condensation reactions to form the naphthyridine core, functional group transformations to introduce the thiomorpholine-4-carbonyl moiety, and alkylation reactions to incorporate the 4-butylphenyl group. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The use of advanced synthetic techniques has also enabled researchers to explore derivatives of this compound that may exhibit even greater therapeutic potential. For instance, modifications to the substituents on the naphthyridine ring can lead to compounds with enhanced binding affinities or altered pharmacokinetic profiles. These derivatives represent an exciting avenue for future research and development.

Evaluation of N-(4-butylphenyl-7-methyl-3-(thiomorpholine-4-carboxylic acid amide)Naphthalene derivatives,) possesses promising therapeutic potential ， but further research is needed to fully understand its clinical relevance .